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An In-depth Technical Guide to 1,2-Dioleoyl-3-linoleoyl-rac-glycerol in Lipidomics Research

For Researchers, Scientists, and Drug Development
Professionals
Core Concepts: Introduction to 1,2-Dioleoyl-3-

linoleoyl-rac-glycerol

1,2-Dioleoyl-3-linoleoyl-rac-glycerol, commonly abbreviated as OOL, is a specific
triacylglycerol (TAG) molecule. Triacylglycerols are the primary form of energy storage in
eukaryotes, comprising a glycerol backbone esterified to three fatty acids.[1][2] In OOL, the sn-
1 and sn-2 positions of the glycerol backbone are occupied by oleic acid (18:1), while the sn-3
position is occupied by linoleic acid (18:2).[3][4][5][6] This specific arrangement of fatty acids
gives it distinct chemical properties and biological relevance.

Found in various natural sources, particularly seed and vegetable oils like olive, sesame, and
pumpkin seed oil, OOL serves as a significant component of dietary fats.[3][6][7] In the context
of lipidomics, OOL is not only a subject of study within the broader triacylglycerol lipid class but
also serves as a critical reference standard for the accurate identification and quantification of
TAGs in complex biological and food samples.[8][9] The precise characterization of individual
TAG species like OOL is vital for understanding lipid metabolism, its dysregulation in disease,
and for quality control in the food and pharmaceutical industries.[10][11]
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Physicochemical Properties

A clear understanding of the physicochemical properties of 1,2-Dioleoyl-3-linoleoyl-rac-
glycerol is fundamental for its application in research. These details are crucial for designing
experiments, preparing standards, and interpreting analytical data.

Property Value Source(s)

97,127-octadecadienoic acid
2,3-bis[[(92)-1-0x0-9-

Formal Name [3][12]
octadecen-1-ylloxy]propyl

ester

OOL, TG(18:1/18:1/18:2),

Synonyms TG(54:4) [3][13]
CAS Number 2190-20-7 [3][12]
Molecular Formula Cs7H1020s6 [3B][12][13]
Molecular Weight 883.4 g/mol [31[13]
Physical Form Liquid [14]
Purity >95% - 97% (TLC) [3][14]
Storage Temperature -20°C [31[14]
Solubility DMF: 10 mg/ml, Ethanol: 10 3]

mg/ml

The Role of Triacylglycerols in Cellular Signaling

While triacylglycerols like OOL are primarily known for their role in energy storage, they are
also deeply integrated into cellular signaling networks, largely through their metabolic
byproducts.[1][15] The synthesis and degradation of TAGs produce critical lipid intermediates
such as diacylglycerol (DAG) and free fatty acids (FFAs), which act as potent second
messengers and signaling molecules.[1][15]

The hydrolysis of TAGs is catalyzed by lipases like adipose triglyceride lipase (ATGL) and
hormone-sensitive lipase (HSL).[1] This process releases DAG and FFAs.
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» Diacylglycerol (DAG): DAG is a well-established activator of Protein Kinase C (PKC)
isoforms.[1] Upon activation, PKC phosphorylates a multitude of downstream protein targets,
thereby modulating a wide range of cellular processes including cell growth, differentiation,
and apoptosis.

o Free Fatty Acids (FFAs): The fatty acids released from TAG hydrolysis, such as oleic and
linoleic acid, can act as signaling molecules themselves.[16] They can activate nuclear
receptors like peroxisome proliferator-activated receptors (PPARS), which are key regulators
of lipid and glucose metabolism.[1][16]

The dysregulation of TAG metabolism can lead to an accumulation of these signaling
intermediates, which has been linked to conditions such as insulin resistance and
cardiovascular disease.[1]

Visualizing the Signaling Cascade

The following diagrams illustrate the key signaling pathways initiated by the metabolic products
of triacylglycerols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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